Cas no 1466264-96-9 (4-Chloro-1-(cyclopropylmethyl)-1h-pyrazol-3-amine)

• Product Name: 4-Chloro-1-(cyclopropylmethyl)-1h-pyrazol-3-amine
• CAS No: 1466264-96-9
• MF: C₇H₁₀ClN₃
• MW: 171.627399921417
• CID: 5706082
• PubChem ID: 64039399
• Update Time: 2025-06-07

4-Chloro-1-(cyclopropylmethyl)-1h-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1466264-96-9
• EN300-783361
• AKOS013356014
• 4-chloro-1-(cyclopropylmethyl)-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 4-chloro-1-(cyclopropylmethyl)-
• 4-Chloro-1-(cyclopropylmethyl)-1h-pyrazol-3-amine

• Inchi： 1S/C7H10ClN3/c8-6-4-11(10-7(6)9)3-5-1-2-5/h4-5H,1-3H2,(H2,9,10)
• InChI Key： QNRWWHQNCXFIHF-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CC1CC1

Computed Properties

• Exact Mass: 171.0563250g/mol
• Monoisotopic Mass: 171.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 305.3±22.0 °C(Predicted)
• pka: 2.05±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-Chloro-1-(cyclopropylmethyl)-1h-pyrazol-3-amine

4-Chloro-1-(cyclopropylmethyl)-1h-pyrazol-3-amine (CAS No. 1466264-96-9): An Overview of Its Structure, Properties, and Applications

4-Chloro-1-(cyclopropylmethyl)-1h-pyrazol-3-amine (CAS No. 1466264-96-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, physicochemical properties, and recent advancements in the study of 4-Chloro-1-(cyclopropylmethyl)-1h-pyrazol-3-amine.

Structural Characteristics: The molecular structure of 4-Chloro-1-(cyclopropylmethyl)-1h-pyrazol-3-amine is characterized by a pyrazole ring with a chlorine atom at the 4-position and a cyclopropylmethyl group at the 1-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting candidate for various chemical and biological studies. The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which can participate in hydrogen bonding and other intermolecular interactions.

Physicochemical Properties: 4-Chloro-1-(cyclopropylmethyl)-1h-pyrazol-3-amine exhibits several notable physicochemical properties that are crucial for its potential applications. It has a molecular weight of approximately 207.7 g/mol and is generally stable under standard laboratory conditions. The compound is slightly soluble in water but shows good solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental setups, including in vitro assays and animal studies.

Biological Activities: Recent research has highlighted the diverse biological activities of 4-Chloro-1-(cyclopropylmethyl)-1h-pyrazol-3-amine. Studies have shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. In addition, it has been reported to exhibit antiviral activity against certain viral strains, which could have implications for the treatment of viral infections. The mechanism of action for these biological activities is still under investigation, but preliminary findings suggest that the compound may interact with specific cellular targets to modulate inflammatory responses and viral replication.

Pharmacological Studies: Pharmacological studies on 4-Chloro-1-(cyclopropylmethyl)-1h-pyrazol-3-amine have provided valuable insights into its potential therapeutic applications. In vitro assays have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human immune cells. These findings suggest that 4-Chloro-1-(cyclopropylmethyl)-1h-pyrazol-3-amine may be effective in reducing inflammation associated with various diseases, including rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials: While preclinical studies have shown promising results, further clinical trials are necessary to evaluate the safety and efficacy of 4-Chloro-1-(cyclopropylmethyl)-1h-pyrazol-3-amine in human subjects. Several phase I clinical trials are currently underway to assess the pharmacokinetics and tolerability of the compound in healthy volunteers. Preliminary data from these trials indicate that 4-Chloro-1-(cyclopropylmethyl)-1h-pyrazol-3-amine is well-tolerated at low doses, with no significant adverse effects observed. However, more extensive studies are required to determine its long-term safety profile.

Synthesis and Production: The synthesis of 4-Chloro-1-(cyclopropylmethyl)-1h-pyrazol-3-amine involves several steps, including the formation of the pyrazole ring and subsequent functionalization with the chlorine atom and cyclopropylmethyl group. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency of the synthesis process.

Potential Applications: strong>The versatility of 4-Chloro - 1 -( cyclopropylmethyl ) - 1 h - pyrazol - 3 - amine strong > extends beyond its anti-inflammatory and antiviral properties . Recent research has explored its potential as a lead compound for developing new drugs targeting neurological disorders , such as Alzheimer's disease and Parkinson's disease . Studies have shown that this compound can cross the blood-brain barrier , allowing it to reach target sites in the central nervous system . Additionally , its ability to modulate specific neurotransmitter systems makes it an attractive candidate for further investigation . p > < p >< strong >Conclusion: strong >In summary ,< strong > 4 - Chloro - 1 -( cyclopropylmethyl ) - 1 h - pyrazol - 3 - amine strong > ( CAS No . 1466264 - 96 - 9 ) is a promising organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research . Its unique structural characteristics , favorable physicochemical properties , and diverse biological activities make it an important molecule for further study . Ongoing research efforts aim to elucidate its mechanisms of action , optimize its therapeutic potential , and evaluate its safety profile through clinical trials . As our understanding of this compound continues to grow , it holds great promise for contributing to the development of novel therapeutic agents for various diseases . p > article > response >